Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate

• IUPAC Name: ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C14H15NO4/c1-2-19-14(18)11-9-15(13(17)12(11)16)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
• InChI Key: FQMSSTZJKSWSMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C(=O)C1=O)CC2=CC=CC=C2
• Molecular Formula: C14H15NO4
• DSSTOX Substance ID: DTXSID10277004
• Molecular Weight: 261.27 g/mol
• CAS No.: 5336-50-5

Description

4,5-dioxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid ethyl ester is an oxoproline.

Scientific Research Applications

• Synthesis and Characterization in Organic Chemistry : This compound has been used in the synthesis and characterization of various organic compounds. For instance, Carson and Lippard (2006) explored the synthesis, characterization, and oxygenation studies of benzyl- and ethyl-substituted pyridine ligands in diiron(II) complexes, providing insights into the structural and functional aspects of these complexes (Carson & Lippard, 2006).

• Involvement in Spiro Heterocyclization Reactions : Sal’nikova, Dmitriev, and Maslivets (2019) demonstrated the use of Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate in spiro heterocyclization reactions, contributing to the field of heterocyclic chemistry and the synthesis of complex organic structures (Sal’nikova, Dmitriev, & Maslivets, 2019).

• Role in Photocycloaddition Reactions : Reid and Silva (1983) investigated the photocycloaddition of this compound to alkenes, highlighting its role in the synthesis of cyclobutane derivatives and subsequent base-catalyzed retro-aldol cleavage (Reid & Silva, 1983).

• Pharmacological Applications : Zykova et al. (2016) synthesized Ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates and evaluated their biological activity, including antiradical and anti-inflammatory effects, highlighting its potential in pharmacology (Zykova et al., 2016).

• Potential Nootropic Agents : Valenta et al. (1994) researched the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds, including derivatives of this compound, for potential nootropic (cognitive enhancing) activity (Valenta, Urban, Taimr, & Polívka, 1994).

Safety and Hazards

The specific safety and hazards information for Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate is not provided in the search results.

Synthesis routes and methods

Procedure details

21% Sodium ethoxide in ethanol (21:79, sodium ethoxide:ethanol, 56.0 mL) was added dropwise to a mixture of ethyl-beta-benzylaminopropionate (22.178 g, 0.10700 mol) and diethyl oxalate (15.0 mL, 0.110 mol). The reaction mixture was stirred at room temperature for 1 hour. The reaction mixture was concentrated and then water (about 200 mL) was added. The mixture was stirred for 5 min and then 1M HCl was added until pH 1. The mixture was vacuum filtered. The solids were collected and dried in vacuo overnight, and then crystallized from ethanol to give the desired product (20.946 g, 75%).